N1-(2-(furan-2-yl)-2-tosylethyl)-N2-(pyridin-3-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]-N-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C21H21N3O5S/c1-15-6-8-17(9-7-15)30(27,28)19(18-5-3-11-29-18)14-24-21(26)20(25)23-13-16-4-2-10-22-12-16/h2-12,19H,13-14H2,1H3,(H,23,25)(H,24,26)
• InChI Key: BTLNZJUKBPJHMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C(=O)NCC2=CN=CC=C2)C3=CC=CO3
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the furan and pyridine rings, the introduction of the tosyl group, and the formation of the oxalamide group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The aromatic rings (furan and pyridine) likely contribute to the compound’s stability. The tosyl group might make the compound more reactive, while the oxalamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The tosyl group is a good leaving group, so it might be involved in substitution reactions. The furan and pyridine rings might undergo electrophilic aromatic substitution. The oxalamide group could participate in reactions involving the carbonyl group or the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its size, shape, charge distribution, and functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and biological activity. It’s important to handle all chemicals with care and to follow appropriate safety procedures.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. It might be interesting to investigate whether it has any biological activity and could be used as a drug or a precursor to other useful compounds.